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Compound of Interest

Compound Name: Cinnamyl Acetate

Cat. No.: B086382

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cinnamyl acetate is an organic ester renowned for its characteristic sweet, floral, and
balsamic aroma. It is a naturally occurring compound found in the bark of cinnamon trees and
has widespread applications in the flavor, fragrance, and pharmaceutical industries.[1][2] This
document provides an in-depth technical guide on cinnamyl acetate, encompassing its
chemical and physical properties, synthesis methodologies, and toxicological data. The
information is tailored for professionals in research, scientific, and drug development fields, with
a focus on presenting clear, quantitative data and detailed experimental protocols.

Chemical Identification and Properties

Cinnamyl acetate is formally the acetate ester of cinnamyl alcohol.[2][3] Its primary chemical
identifiers and physical properties are summarized below.

Chemical Identifiers
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Identifier

Value

IUPAC Name

[(E)-3-phenylprop-2-enyl] acetate[3]

Molecular Formula

C11H1202[1][2][3][4][5][6]

CAS Number 103-54-8[3][4][5][71[8]
EC Number 203-121-9[7][8]
FEMA Number 2293[2]
Acetic Acid Cinnamyl Ester, 3-Phenylallyl
Synonyms acetate, 3-Phenyl-2-propen-1-yl acetate[1][3][4]

[517]

Physicochemical Properties

Property Value

Molecular Weight 176.21 g/mol [2][3][4][5]

Appearance Colorless to slightly yellow liquid[1][5]
Odor Sweet, floral, balsamic[1]

Density 1.057 g/mL at 25 °C[1]

Boiling Point 265 °CJ[1]

Refractive Index n20/D 1.541

InChl Key

WJISDHUCWMSHDCR-VMPITWQZSA-N

Synthesis of Cinnamyl Acetate

Cinnamyl acetate can be synthesized through various chemical and enzymatic routes. Below

are detailed protocols for two common methods.

Enzymatic Synthesis via Transesterification

This method utilizes a lipase enzyme in a solvent-free system, offering a green chemistry

approach.
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Experimental Protocol:
e Reactants: Cinnamyl alcohol and ethyl acetate are used as the primary reactants.
o Catalyst: Novozym 435, an immobilized lipase, is employed as the catalyst.

¢ Reaction Conditions: The reaction is conducted in a solvent-free environment. The reactants
and the enzyme are mixed in a suitable reaction vessel.

e Process: The mixture is incubated under controlled temperature and agitation to facilitate the
transesterification reaction. Cinnamyl alcohol reacts with ethyl acetate to yield cinnamyl

acetate and ethanol.

 Purification: Upon completion of the reaction, the enzyme is separated by filtration. The
product, cinnamyl acetate, is then purified from the reaction mixture, typically through
vacuum distillation to remove ethanol and any unreacted starting materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cinnamyl acetate - Wikipedia [en.wikipedia.org]

2. foreverest.net [foreverest.net]

3. Cinnamyl Acetate | C11H1202 | CID 5282110 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. scht.com [scbt.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b086382?utm_src=pdf-body-img
https://www.benchchem.com/product/b086382?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Cinnamyl_acetate
https://foreverest.net/products/extractives-synthetic/cinnamyl-acetate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cinnamyl-Acetate
https://www.scbt.com/p/cinnamyl-acetate-103-54-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 5. chemimpex.com [chemimpex.com]

e 6. (2)-Cinnamyl acetate [webbook.nist.gov]

e 7. cinnamyl acetate, 103-54-8 [thegoodscentscompany.com]

e 8. ScenTree - Cinnamyl acetate (CAS N° 103-54-8) [scentree.co]

 To cite this document: BenchChem. [Cinnamyl Acetate: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086382#cinnamyl-acetate-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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